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Polydimethylsiloxane (PDMS) is a silicon-based organic polymer that has become a
cornerstone material in the field of microfluidics, particularly for rapid prototyping and the
fabrication of lab-on-a-chip devices. Its widespread adoption is attributed to a unique
combination of properties including optical transparency, biocompatibility, ease of fabrication,
and tunable mechanical characteristics. This guide provides an in-depth overview of the core
physical properties of PDMS relevant to microfluidic applications, with a focus on quantitative
data and detailed experimental methodologies.

Core Physical Properties of PDMS (Sylgard 184)

The physical properties of PDMS, particularly the commonly used Sylgard 184 formulation, are
not fixed but can be tailored by adjusting the ratio of the base elastomer to the curing agent, as
well as the curing temperature and time. These parameters critically influence the degree of
cross-linking within the polymer network, thereby affecting its mechanical, optical, and surface
properties.

Quantitative Data Summary

The following tables summarize key physical properties of PDMS (Sylgard 184) under various
conditions.
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Property

Value

Conditions

Young's Modulus

12 kPa - 2.0 MPa

Varies with curing agent ratio
(e.g., 1:60 to 1:10 base to
curing agent)[1]

1.32 - 2.97 MPa

Dependent on curing

temperature[2]

Refractive Index

~1.41-1.43

Dependent on wavelength and

curing conditions

Thermal Conductivity

0.15 - 0.22 W/(m-K)

At room temperature

Gas Permeability

See Table 4 for specific gases

Highly permeable to gases like
02, CO2, and N2

Surface Energy

~19-22 mN/m (native)

Hydrophobic surface

30 - 70 mN/m (after plasma

treatment)

Hydrophilic surface, though
this effect is temporary[3][4]

Density

~0.965 - 1.03 g/cm3

Varies slightly with

formulation[5]

Table 1: General Physical Properties of PDMS (Sylgard 184)

Curing Agent Ratio (Base:Agent)

Young's Modulus (MPa)

51 ~3.0

10:1 ~15-25
20:1 ~0.5

30:1 ~0.1-0.3
40:1 ~0.05

Table 2: Influence of Curing Agent Ratio on Young's Modulus of PDMS (Sylgard 184).[1]
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Curing Temperature (°C) Young's Modulus (MPa)
25 (Room Temperature) ~1.3
60 ~1.8
80 ~2.2
100 ~2.5
150 ~2.9

Table 3: Influence of Curing Temperature on Young's Modulus of PDMS (Sylgard 184) (10:1
ratio).[2]

Gas Permeability (Barrer*)
Oxygen (O2) ~800

Carbon Dioxide (COz2) ~3200

Nitrogen (N2) ~400

Table 4: Gas Permeability of PDMS (Sylgard 184) at Room Temperature.

*1 Barrer = 1071° cm3 (STP) - cm / (cm?2 - s - cmHQ)

Experimental Protocols

Detailed methodologies for characterizing the key physical properties of PDMS are crucial for
reproducible research and development.

Measurement of Young's Modulus via Uniaxial Tensile

Testing

This protocol is based on ASTM D412 and ASTM D638 standards for testing vulcanized rubber
and thermoplastic elastomers.[6][7]

Methodology:
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e Sample Preparation:

o

Prepare PDMS by mixing the base and curing agent at the desired ratio (e.g., 10:1).

[¢]

Degas the mixture in a vacuum chamber to remove air bubbles.

[¢]

Pour the mixture into a "dog-bone" shaped mold conforming to ASTM D412 Type C or
ASTM D638 Type IV specifications.[2]

o

Cure the PDMS at the desired temperature and duration (e.g., 80°C for 2 hours).

[e]

Carefully demold the cured PDMS samples.

e Tensile Test:

[¢]

Use a universal testing machine (UTM) equipped with a suitable load cell (e.g., 10 kN).[8]

[¢]

Measure the initial cross-sectional area of the gauge section of the dog-bone sample.

[e]

Clamp the sample into the grips of the UTM, ensuring it is aligned vertically.

o

Apply a tensile load at a constant cross-head speed (e.g., 10 mm/min).[8]

[¢]

Record the force and displacement data until the sample fractures.
o Data Analysis:
o Convert the force-displacement data into a stress-strain curve.
» Engineering Stress (o) = Force / Initial Cross-sectional Area
» Engineering Strain (¢) = Change in Length / Initial Gauge Length

o Determine the Young's Modulus (Elastic Modulus) from the initial linear portion of the
stress-strain curve (typically between 0.05 and 0.25 strain for PDMS).[1]

Measurement of Refractive Index using a Prism Coupler
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The prism coupling technique is a precise method for determining the refractive index of bulk
materials.[9][10]

Methodology:
e Sample Preparation:
o Prepare a flat, optically smooth PDMS sample of a known thickness.
o Ensure the surface is clean and free of defects.
e Measurement:
o Place the PDMS sample on the stage of the prism coupler.
o Bring a high-refractive-index prism into contact with the PDMS surface.
o Alaser beam is directed through the prism and into the PDMS sample at various angles.

o At specific angles, known as mode angles, light will couple into the PDMS and propagate
as a guided wave.

o A photodetector measures the intensity of the reflected light, which will show sharp dips at
the mode angles.

» Data Analysis:

o The software associated with the prism coupler uses the measured mode angles and the
known refractive index of the prism to calculate the refractive index of the PDMS sample
at the specific wavelength of the laser.

Measurement of Thermal Conductivity via the Transient
Hot-Wire Method

The transient hot-wire technique is a common and reliable method for measuring the thermal
conductivity of insulating materials like PDMS.[11][12]

Methodology:
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e Sample Preparation:
o Prepare two identical flat slabs of cured PDMS.

o Athin, electrically resistive wire (e.g., platinum) is sandwiched between the two PDMS
slabs.

¢ Measurement:
o A constant electrical current is passed through the wire, causing it to heat up.
o The wire acts as both a line heat source and a resistance thermometer.

o The temperature rise of the wire is measured as a function of time by monitoring its
electrical resistance.

e Data Analysis:

o The thermal conductivity of the PDMS is determined from the slope of the temperature rise
versus the logarithm of time. The relationship is based on the solution to the transient heat
conduction equation for a line source in an infinite medium.

Measurement of Gas Permeability using a Gas
Permeation Cell

This method determines the rate at which a specific gas passes through a PDMS membrane.
Methodology:
e Sample Preparation:

o Fabricate a thin, uniform PDMS membrane of a known thickness and area.

o Ensure the membrane is free of pinholes or defects.

e Measurement:
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Mount the PDMS membrane in a gas permeation cell, which separates a high-pressure

[e]

feed side from a low-pressure permeate side.

Introduce the test gas (e.g., Oz, CO2, N2) at a constant high pressure to the feed side.

[e]

(¢]

The permeate side is initially evacuated.

[¢]

Measure the increase in pressure on the permeate side over time as the gas permeates
through the membrane.

o Data Analysis:
o The gas permeability (P) is calculated using the following equation:
» P=(V*L)/(A*Ap*R*T)* (dp/dt)

= Where V is the volume of the permeate side, L is the membrane thickness, A is the
membrane area, Ap is the pressure difference across the membrane, R is the ideal gas
constant, T is the absolute temperature, and dp/dt is the rate of pressure increase on
the permeate side.

Measurement of Surface Energy via Sessile Drop
Contact Angle Measurement

The sessile drop method is a straightforward technique to determine the wettability and surface
energy of a solid surface.[13][14][15]

Methodology:
e Sample Preparation:
o Prepare a flat, clean PDMS sample.

o For measuring the effect of surface modification, treat the PDMS surface with oxygen
plasma immediately before measurement.[16][17]

¢ Measurement:

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://en.wikipedia.org/wiki/Sessile_drop_technique
https://users.aalto.fi/~rras/publications/111.pdf
https://www.nanoscience.com/techniques/tensiometry/contact-angle-measurements-and-wettability/
https://www.fariplasma.com/oxygen-plasma-for-surface-activation-of-pdms/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2967237/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o Place the PDMS sample on the stage of a contact angle goniometer.

o Dispense a small droplet of a probe liquid with known surface tension components (e.g.,
deionized water, diiodomethane) onto the PDMS surface.

o A camera captures a side-profile image of the droplet.

o Data Analysis:

o Software analyzes the shape of the droplet at the solid-liquid-vapor interface to determine
the contact angle (0).

o To determine the surface energy of the PDMS, contact angles are measured with at least
two different probe liquids.

o The Owens-Wendt-Rabel-Kaelble (OWRK) method is then commonly used to calculate
the total surface energy and its polar and dispersive components from the measured
contact angles.

Visualizations
PDMS Microfluidic Device Fabrication via Soft
Lithography
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Caption: Workflow for fabricating a PDMS microfluidic device using soft lithography.
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Caption: The process of PDMS surface modification using plasma treatment and subsequent
hydrophobic recovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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